N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H20N2O3/c1-14-12-15(9-10-17(14)21-11-5-8-19(21)23)20-18(22)13-24-16-6-3-2-4-7-16/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,20,22)
• InChI Key: MXAHJGINAKAENW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)COC2=CC=CC=C2)N3CCCC3=O
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-2-phenoxyacetamide, also known as MPX-004, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. MPX-004 is a small molecule that has been found to exhibit promising pharmacological properties, making it a potential candidate for drug development.

Scientific Research Applications

Biological Monitoring and Metabolism

One study discusses the biological monitoring of phenmedipham, indicating the metabolism process in rats and the detection of metabolites in the urine of workers exposed to the herbicide. This highlights the importance of understanding chemical metabolism and exposure risks in occupational settings (Schettgen, Weiss, & Angerer, 2001).

Allosteric Modifiers of Hemoglobin

Another study delves into the design, synthesis, and testing of novel hemoglobin oxygen affinity decreasing agents. This research indicates the potential clinical or biological applications of chemical compounds in medical treatments, such as improving oxygen supply in various conditions (Randad et al., 1991).

Chemoselective Acetylation

Research on the chemoselective monoacetylation of 2-aminophenol demonstrates the process optimization, mechanism, and kinetics of producing intermediates for antimalarial drugs. This example shows how specific chemical reactions are crucial for drug synthesis and the importance of understanding these processes (Magadum & Yadav, 2018).

Synthesis and Pharmacological Evaluation

Another study focuses on the synthesis and pharmacological evaluation of new compounds, suggesting the importance of chemical synthesis in developing new therapeutic agents. This type of research is fundamental in the discovery of new drugs and understanding their mechanisms of action (Alqahtani & Bayazeed, 2020).